Cas no 1253789-11-5 (7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione)

• Product Name: 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• CAS No: 1253789-11-5
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1072245
• PubChem ID: 49758044
• Update Time: 2025-06-11

7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• 7-methyl-1-propylpyrido[2,3-d][1,3]oxazine-2,4-dione
• DTXSID301178451
• DA-17562
• 2H-Pyrido[2,3-d][1,3]oxazine-2,4(1H)-dione, 7-methyl-1-propyl-
• 1253789-11-5
• AKOS015842074

• MDL： MFCD17011913
• Inchi： 1S/C11H12N2O3/c1-3-6-13-9-8(5-4-7(2)12-9)10(14)16-11(13)15/h4-5H,3,6H2,1-2H3
• InChI Key： CPDARBAVHVULKD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=NC=2N(C1=O)CCC)=O

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.5Ų

7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD342075)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione

Research Brief on 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS: 1253789-11-5)

The compound 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS: 1253789-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrido-oxazine-dione structure, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione, highlighting its efficient production via a multi-step process involving condensation and cyclization reactions. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the research identified its role as a potent inhibitor of specific kinases involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

Further investigations into the mechanistic action of 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione revealed its ability to modulate key signaling pathways, including the NF-κB and MAPK cascades. In vitro and in vivo studies demonstrated its efficacy in reducing pro-inflammatory cytokine production, with minimal cytotoxicity observed at therapeutic concentrations. These findings position the compound as a promising anti-inflammatory agent, warranting further preclinical and clinical evaluation.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase activity. The study proposed that the compound's mechanism of action involves the induction of apoptosis via mitochondrial pathway disruption, offering a novel approach to targeted cancer therapy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 7-Methyl-1-propyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS: 1253789-11-5) represents a versatile scaffold with significant therapeutic potential. Its dual role as an anti-inflammatory and anticancer agent underscores its value in drug discovery. Future studies should prioritize elucidating its structure-activity relationships and exploring combination therapies to maximize its clinical utility.